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Compound of Interest

Compound Name: 2-Methyl-4-phenyl-2-butanol

CAS No.: 103-05-9

Cat. No.: B093477

Get Quote

CAS: 103-05-9 | Formula:

[1][2]

Executive Summary: Immediate Action Required
Do NOT pour down the drain. Although 2-Methyl-4-phenyl-2-butanol is often used in

fragrance and synthesis applications and possesses a high flash point, it is classified as

Harmful to aquatic life with long-lasting effects (H412).[1][3] Environmental compliance requires

that this substance be managed as chemical waste and destroyed via incineration.

Part 1: Chemical Profile & Risk Assessment
To determine the correct disposal path, we must first understand the physicochemical

properties that dictate its regulatory status. Unlike low-molecular-weight alcohols (e.g.,

methanol), this compound is a tertiary alcohol with significant lipophilicity.[1]
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Property Value Disposal Implication

Flash Point ~108°C (226°F)

Non-Ignitable under RCRA

(D001).[1] It does not require

"Flammable" segregation

unless mixed with solvents.

Boiling Point 130–132°C

Low volatility; minimal

inhalation risk during standard

transfer.[1]

Water Solubility Low / Immiscible

High Aquatic Risk. It partitions

into organic matter/sediment,

necessitating "Zero Discharge"

protocols.[1]

Reactivity Stable

No peroxide formation (unlike

ethers); compatible with

standard organic waste

streams.[1]

The "Why" Behind the Protocol
Aquatic Toxicity (H412): The benzene ring combined with the alkyl chain makes this

compound persistent in aquatic environments. Standard wastewater treatment plants

(WWTP) may not fully degrade it before discharge, leading to bioaccumulation risks.[1]

Eye Damage (H318): This compound is a severe eye irritant.[3] Disposal procedures must

prioritize splash protection (goggles/face shield) over respiratory protection.

Part 2: Decision Logic & Workflow
The following diagram illustrates the decision-making process for categorizing and disposing of

2-Methyl-4-phenyl-2-butanol.
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Waste Generation:
2-Methyl-4-phenyl-2-butanol

Is it mixed with other solvents?

Does the mixture have
Flash Point < 60°C?

Yes

Pure / High Flash Point Mix

No (Pure)

Classify as RCRA Hazardous
(D001 Ignitable)

Yes

Label: Non-RCRA Regulated
Organic Waste

No

Label: Flammable Organic Waste
(Red Tag)

Containerize:
HDPE or Glass Carboy

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for categorizing 2-Methyl-4-phenyl-2-butanol waste based on mixture

composition and regulatory flash point thresholds.

Part 3: Step-by-Step Disposal Protocol
Step 1: Segregation & Classification
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Pure Substance: If you are disposing of the pure chemical (e.g., expired stock), it is

technically Non-RCRA Regulated Waste in the USA because its flash point (>60°C) exceeds

the D001 Ignitability threshold.

Note: While "Non-Regulated," it must still be incinerated.[1] Labeling it correctly as non-

hazardous can reduce disposal costs for your facility.

Mixtures: If mixed with Acetone, Methanol, or Ethyl Acetate, the entire mixture defaults to

RCRA Hazardous (D001).[1] Segregate into the "Flammable Solvents" stream.

Step 2: Containerization[1]
Material: Use High-Density Polyethylene (HDPE) jerrycans or amber glass bottles.

Headspace: Leave at least 10% headspace to allow for thermal expansion, even though the

volatility is low.

Compatibility: Do not mix with strong oxidizing agents (e.g., nitric acid, peroxides) in the

waste container, as this can trigger exothermic reactions.[1][4]

Step 3: Labeling
Adhere to the following labeling standard to ensure safety for waste handlers:

Field Entry

Chemical Name 2-Methyl-4-phenyl-2-butanol

Constituents 95%+ (if pure)

Hazard Checkbox [x] Toxic (Aquatic) [ ] Flammable (Only if mixed)

Waste Code
None (if pure) OR D001 (if mixed with

flammables)

Step 4: Spill Management (Immediate Response)
If a spill occurs during transfer:

Evacuate: Not necessary for small spills due to low volatility, but ensure ventilation.[1]
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PPE: Don safety goggles (H318 hazard) and nitrile gloves immediately.

Contain: Do not wash into floor drains. Use a clay-based absorbent (vermiculite) or spill

pads.[1]

Clean: Scoop absorbed material into a solid waste drum for incineration. Clean the surface

with a detergent solution to remove the oily residue.

Part 4: Regulatory Reference (US & EU)[1]
United States (EPA/RCRA):

Not listed on the P-list or U-list.[1]

40 CFR 261.21: Does not meet the definition of Ignitability (Flash point > 140°F).

Disposal Method: Fuel blending or Incineration is required to destroy the organic structure.

European Union (EWC):

Classified generally under 16 05 08 (discarded organic chemicals consisting of or

containing hazardous substances).

Must be treated as hazardous waste due to Aquatic Chronic 3 classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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